Cas no 2228991-52-2 (2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine
• CAS No: 2228991-52-2
• MF: C₁₅H₁₇NS
• MW: 243.36718249321
• CID: 5997869
• PubChem ID: 165970870
• Update Time: 2025-05-20

2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine
• 2228991-52-2
• EN300-1876757

• Inchi： 1S/C15H17NS/c1-15(2)13(14(15)16)12-9-8-11(17-12)10-6-4-3-5-7-10/h3-9,13-14H,16H2,1-2H3
• InChI Key： CQSQPLBCBUKXQE-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 243.10817072g/mol
• Monoisotopic Mass: 243.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine

Research Brief on 2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine (CAS: 2228991-52-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine (CAS: 2228991-52-2) as a promising scaffold for drug discovery. This compound, characterized by its unique cyclopropane ring fused with a phenylthiophene moiety, has garnered attention due to its potential applications in targeting neurological disorders and inflammatory diseases. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The synthesis of 2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine involves a multi-step process, as detailed in recent publications. Key steps include the cyclopropanation of a phenylthiophene precursor followed by amine functionalization. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for preclinical studies. Notably, the stereochemistry of the cyclopropane ring has been identified as a critical factor influencing the compound's biological activity, with the (1R,3S) configuration showing enhanced potency in preliminary assays.

Pharmacological evaluations of 2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine have revealed its potential as a modulator of serotonin receptors, particularly 5-HT1A and 5-HT2A. In vitro studies demonstrate its high affinity for these receptors, with IC50 values in the nanomolar range. These findings suggest its applicability in treating conditions such as anxiety, depression, and schizophrenia. Additionally, the compound has shown anti-inflammatory properties in murine models, likely mediated through the inhibition of NF-κB signaling pathways.

Recent in vivo studies have further elucidated the compound's pharmacokinetic profile. Oral administration in rodent models resulted in good bioavailability and a favorable half-life, supporting its potential as an orally active therapeutic agent. Metabolite identification studies indicate that the primary metabolic pathways involve oxidation of the thiophene ring and N-demethylation, with no significant toxic metabolites detected. These results underscore the compound's drug-like properties and warrant further investigation in clinical settings.

In conclusion, 2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine represents a promising candidate for drug development, with demonstrated activity in neurological and inflammatory disease models. Future research should focus on optimizing its selectivity and reducing potential off-target effects. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline.